Cas no 1192931-76-2 (1-(2-Iodo-4-trifluoromethyl-phenyl)-ethanone)

• Product Name: 1-(2-Iodo-4-trifluoromethyl-phenyl)-ethanone
• CAS No: 1192931-76-2
• MF: C₉H₆F₃IO
• MW: 314.043025493622
• CID: 6838618
• PubChem ID: 69802070
• Update Time: 2025-05-20

1-(2-Iodo-4-trifluoromethyl-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6498877
• 2'-Iodo-4'-(trifluoromethyl)acetophenone
• 1-(2-Iodo-4-(trifluoromethyl)phenyl)ethan-1-one
• 1192931-76-2
• KDNAIZBSNMTDGL-UHFFFAOYSA-N
• 1-(2-Iodo-4-trifluoromethyl-phenyl)-ethanone

• Inchi： 1S/C9H6F3IO/c1-5(14)7-3-2-6(4-8(7)13)9(10,11)12/h2-4H,1H3
• InChI Key： KDNAIZBSNMTDGL-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C=CC=1C(C)=O

Computed Properties

• Exact Mass: 313.94155Da
• Monoisotopic Mass: 313.94155Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-Iodo-4-trifluoromethyl-phenyl)-ethanone

1-(2-Iodo-4-Trifluoromethyl-Phenyl)-Ethanone: A Comprehensive Overview

1-(2-Iodo-4-Trifluoromethyl-Phenyl)-Ethanone is a highly specialized organic compound with the CAS number 1192931-76-2. This compound is characterized by its unique structure, which includes a phenyl ring substituted with an iodine atom at the 2-position and a trifluoromethyl group at the 4-position, attached to an ethanone moiety. The combination of these substituents imparts distinctive chemical properties, making this compound a valuable tool in various fields of organic chemistry and materials science.

The synthesis of 1-(2-Iodo-4-Trifluoromethyl-Phenyl)-Ethanone typically involves multi-step reactions, often starting from iodobenzene derivatives. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, while the ethanone moiety is introduced via nucleophilic acylation or other suitable methods. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most notable applications of 1-(2-Iodo-4-Trifluoromethyl-Phenyl)-Ethanone is in the field of drug discovery. The compound serves as a versatile building block for constructing complex molecular architectures, particularly in the development of kinase inhibitors and other bioactive molecules. Its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura coupling, has made it a valuable intermediate in the synthesis of diverse pharmaceutical agents.

Recent studies have also highlighted the potential of 1-(2-Iodo-4-Trifluoromethyl-Phenyl)-Ethanone in materials science. Researchers have explored its use as a precursor for functional materials, including organic semiconductors and stimuli-responsive polymers. The trifluoromethyl group contributes to the electronic properties of these materials, while the iodine atom provides sites for further functionalization.

In terms of physical properties, 1-(2-Iodo-4-Trifluoromethyl-Phenyl)-Ethanone exhibits a high melting point due to its rigid aromatic structure and strong intermolecular interactions. Its solubility in common organic solvents is moderate, making it suitable for various solution-based reactions. The compound is also thermally stable under standard reaction conditions, which facilitates its use in high-throughput synthesis workflows.

The latest research on 1-(2-Iodo-4-Trifluoromethyl-Phenyl)-Ethanone has focused on its role in asymmetric catalysis. By incorporating chiral auxiliaries or using enantioselective catalysts, chemists have achieved high enantiomeric excess in reactions involving this compound. This advancement opens new avenues for the production of chiral pharmaceuticals and fine chemicals.

Moreover, 1-(2-Iodo-4-Trifluoromethyl-Phenyl)-Ethanone has been investigated for its potential in energy-related applications. Its electronic properties make it a candidate for use in dye-sensitized solar cells and other photovoltaic devices. Ongoing studies aim to optimize its structure further to enhance light absorption and charge transport efficiency.

In conclusion, 1-(2-Iodo-4-Trifluoromethyl-Phenyl)-Ethanone (CAS No: 1192931-76-2) is a versatile and valuable compound with wide-ranging applications in organic synthesis, drug discovery, materials science, and energy technology. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an essential tool in modern chemistry.